Cas no 67893-05-4 (ethyl 3-methyl-4-oxoheptanoate)

• Product Name: ethyl 3-methyl-4-oxoheptanoate
• CAS No: 67893-05-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 967598
• PubChem ID: 106945
• Update Time: 2025-04-19

ethyl 3-methyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-4-oxoheptanoate
• Ethyl 3-methyl-4-ketoheptanoate
• Heptanoic acid, 3-methyl-4-oxo-, ethyl ester
• UNII-359ZQ88J6B
• 3-methyl-4-oxo-heptanoic acid ethyl ester
• EINECS 267-608-8
• NS00053376
• 67893-05-4
• 359ZQ88J6B
• DTXSID40887019
• DXRJGHNIYCEKBM-UHFFFAOYSA-N

• Inchi： 1S/C10H18O3/c1-4-6-9(11)8(3)7-10(12)13-5-2/h8H,4-7H2,1-3H3
• InChI Key： DXRJGHNIYCEKBM-UHFFFAOYSA-N
• SMILES： O=C(CCC)C(C)CC(=O)OCC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37